N-(4-((4-(dimethylamino)-6-methylpyrimidin-2-yl)amino)phenyl)-2-phenylacetamide

• IUPAC Name: N-[4-[[4-(dimethylamino)-6-methylpyrimidin-2-yl]amino]phenyl]-2-phenylacetamide
• InChI: InChI=1S/C21H23N5O/c1-15-13-19(26(2)3)25-21(22-15)24-18-11-9-17(10-12-18)23-20(27)14-16-7-5-4-6-8-16/h4-13H,14H2,1-3H3,(H,23,27)(H,22,24,25)
• InChI Key: SKUUNAQXXGDUMF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)NC2=CC=C(C=C2)NC(=O)CC3=CC=CC=C3)N(C)C
• Molecular Formula: C21H23N5O
• Molecular Weight: 361.4 g/mol

Description

MT-4 is a high-performance wear-resistant cast iron compound. Its chemical composition includes carbon, silicon, manganese, phosphorus, sulfur, and chromium . This compound is known for its exceptional hardness and strength, making it suitable for various industrial applications.

Preparation Methods

Synthetic Routes and Reaction Conditions: MT-4 is synthesized through a series of chemical reactions involving the substitution of the 4′-hydroxyl group of moscatilin with a methoxy group . This process involves several steps, including the use of specific reagents and conditions to achieve the desired product.

Industrial Production Methods: In industrial settings, MT-4 is produced using montmorillonite clay-based heterogeneous catalysts . These catalysts facilitate the synthesis of nitrogen heterocycle organic moieties, which are essential components of MT-4. The process involves the use of water as a solvent, fast separation, shorter reaction times, and higher yields compared to traditional methods.

Chemical Reactions Analysis

Types of Reactions: MT-4 undergoes various chemical reactions, including oxidation, reduction, and substitution . These reactions are essential for modifying the compound’s properties and enhancing its performance in different applications.

Common Reagents and Conditions: Common reagents used in the reactions involving MT-4 include oxidizing agents, reducing agents, and various catalysts . The reaction conditions typically involve controlled temperatures, pressures, and pH levels to ensure optimal results.

Major Products Formed: The major products formed from the reactions involving MT-4 include various nitrogen heterocycle derivatives . These derivatives have unique properties that make them suitable for specific industrial and research applications.

Scientific Research Applications

MT-4 has a wide range of scientific research applications, including its use in chemistry, biology, medicine, and industry . In chemistry, MT-4 is used as a catalyst for various organic reactions. In biology, it is used to study the adhesion of ovarian cancer cells to the peritoneum . In medicine, MT-4 has shown potential in sensitizing ovarian cancer cells to paclitaxel . In industry, MT-4 is used to modify surfaces such as quantum dots, monolayers, and magnetic particles .

Mechanism of Action

The mechanism of action of MT-4 involves its ability to inhibit the adhesion of ovarian cancer cells to the peritoneum . This is achieved through the interaction of MT-4 with specific molecular targets and pathways, including the TG2/FN complex at the interface between cancer cells and the tumor niche . Additionally, MT-4 sensitizes ovarian cancer cells to paclitaxel, enhancing the effectiveness of this chemotherapy drug .

Comparison with Similar Compounds

MT-4 is unique compared to other similar compounds due to its specific chemical structure and properties . Similar compounds include other nitrogen heterocycle derivatives, which also have applications in various fields . MT-4 stands out due to its exceptional wear resistance and ability to inhibit cancer cell adhesion .

List of Similar Compounds:

• MT-6: Another nitrogen heterocycle derivative with similar applications in cancer research .
• Moscatilin: The precursor compound used in the synthesis of MT-4 .
• Various nitrogen heterocycle derivatives: Used in organic synthesis and industrial applications .

MT-4’s unique properties and wide range of applications make it a valuable compound in scientific research and industrial settings.